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Compound of Interest

Compound Name:
2-chloropyrimidine-5-sulfonyl

fluoride

CAS No.: 2137823-28-8

Cat. No.: B6226688

Get Quote

Part 1: Executive Safety Assessment
2-Chloropyrimidine-5-sulfonyl fluoride is a specialized electrophile commonly used in

medicinal chemistry and chemical biology (SuFEx click chemistry). Unlike typical sulfonyl

chlorides, sulfonyl fluorides possess a unique "stability-reactivity" profile: they are relatively

stable to hydrolysis in neutral water but remain highly reactive toward nucleophiles (proteins,

serine residues) and can release Hydrogen Fluoride (HF) upon decomposition or reaction.

Immediate Hazard Classification:

Primary Hazard:CORROSIVE / ACUTE TOXICITY. Causes severe skin burns and eye

damage.

Secondary Hazard:Water Reactive (Slow). Releases HF and HCl upon hydrolysis.

Waste Stream:Halogenated Organic / Corrosive Acidic.
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Part 2: Physical & Chemical Properties (Disposal
Context)
Understanding the stability profile is critical for choosing the correct waste stream.

Property Data Operational Implication

State
Solid (White to off-white

powder)

Dispose of bulk solid in

dedicated containers; do not

dissolve solely for disposal.

Reactivity Electrophilic Warhead (SuFEx)

Stable in air/neutral water for

short periods. Reacts rapidly

with bases.

Hydrolysis
Slow in neutral pH; Fast in

High pH

Do not dispose of in aqueous

trash. Decontaminate surfaces

with mild base.

Byproducts HF, HCl, Sulfonic Acid

Glassware corrosion risk. Use

plastic (HDPE/PP) for long-

term waste storage if aqueous.

Part 3: Disposal Decision Logic
The following workflow dictates the operational path based on the physical state of the waste.
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Waste Generation

Physical State?

Solid Waste
(Bulk Powder/Contaminated Solids)

Liquid Waste
(Reaction Mixtures/Mother Liquors) Spill / Contamination

Segregate: Solid Hazardous Waste
Label: 'Toxic, Corrosive, Organic'

Solvent Type? Chemical Decontamination
(Treat with 5% NaOH or Na2CO3)

Halogenated Waste Stream
(DCM, Chloroform mixtures)

Organic Solvents

Aqueous/Basic Waste Stream
(High pH Only)

Aqueous Buffers

Absorb & Bag
(Double Bag as Hazardous Waste)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-chloropyrimidine-5-sulfonyl fluoride waste

streams.

Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Bulk Substance, Vials,
Contaminated Gloves)
Use this for expired chemicals or solid reaction byproducts.
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Segregation: Do not mix with general trash or biohazard waste.

Primary Containment: Place the solid material in a sealable glass or HDPE jar. If the original

container is used, ensure the cap is tightly sealed.

Secondary Containment: Place the primary container inside a clear, sealable plastic bag

(Ziploc type) to contain any potential leakage or dust.

Labeling: Affix a hazardous waste tag with the following details:

Chemical Name: 2-Chloropyrimidine-5-sulfonyl fluoride.

Hazards: Corrosive, Toxic.[1]

Constituents: 100% Organic Halide.

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area (SAA) until

pickup.

Protocol B: Liquid Waste (Reaction Mixtures)
Use this for rotovap condensates or reaction mothers liquors.

Compatibility Check: Ensure the waste container is compatible. HDPE (High-Density

Polyethylene) is preferred over glass if the solution has been treated with base (generating

Fluoride ions which etch glass).

Stream Selection:

If in Organic Solvent (DCM, THF, DMSO): Pour into the Halogenated Organic Solvent

waste carboy.

If in Aqueous/Basic Solution: Pour into the Basic/Corrosive Aqueous waste carboy.

Do Not Quench in Carboy: Do not attempt to quench reactive intermediates inside the main

waste carboy. This can cause exotherms or pressure buildup. Quench in a flask first (see

Protocol C), let cool, then transfer.
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Protocol C: Decontamination & Spill Cleanup
(Quenching)
Use this for cleaning glassware, benchtop spills, or deactivating small amounts of residual

solid.

Mechanism: Sulfonyl fluorides are resistant to pure water but hydrolyze rapidly in alkaline

conditions (SuFEx chemistry principle). Quenching Solution: 5% Sodium Hydroxide (NaOH) or

10% Sodium Carbonate (Na2CO3).

PPE Mandatory: Wear nitrile gloves (double gloved recommended), lab coat, and safety

goggles.

Application:

For Spills: Cover the spill with a paper towel, then soak the towel with the Quenching

Solution. Let sit for 15 minutes.

For Glassware: Rinse glassware with Quenching Solution and let sit for 30 minutes.

Cleanup:

Wipe up the area with absorbent pads.

The residue now contains Sodium Fluoride (NaF) and the corresponding Sulfonic Acid

salt.

Disposal: Place all contaminated paper towels/pads into a separate plastic bag, seal, and

dispose of as Solid Hazardous Waste.

Part 5: Emergency Procedures
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Scenario Immediate Action

Skin Contact

IMMEDIATE FLUSH. Wash with soap and water

for 15 minutes. If available, apply Calcium

Gluconate gel (standard protocol for HF-

releasing compounds) as a precaution if burning

persists.

Eye Contact

Flush with water for 15 minutes, holding eyelids

open.[2][3] Seek emergency medical attention

immediately.

Inhalation
Move to fresh air.[2][3][4][5][6][7] If breathing is

difficult, provide oxygen.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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